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Compound of Interest

Compound Name: Multiflorin A

Cat. No.: B1231685 Get Quote

Multiflorin A: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Multiflorin A, a naturally occurring kaempferol glycoside, has garnered significant scientific

interest due to its pronounced biological activities, including its potent purgative effects and its

ability to inhibit intestinal glucose absorption. This technical guide provides a comprehensive

overview of the chemical structure, physicochemical properties, and biological activities of

Multiflorin A. It details the mechanisms of action, including its influence on intestinal

transporters and tight junction proteins. Furthermore, this document outlines key experimental

protocols for the isolation, purification, and biological evaluation of Multiflorin A, and presents

its characteristic spectroscopic data.

Chemical Structure and Physicochemical Properties
Multiflorin A is classified as a flavonoid glycoside. Its chemical structure consists of a

kaempferol aglycone linked to a disaccharide moiety, which is acetylated. The presence of this

acetyl group is crucial for its biological activity.

Table 1: Chemical and Physicochemical Properties of Multiflorin A

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1231685?utm_src=pdf-interest
https://www.benchchem.com/product/b1231685?utm_src=pdf-body
https://www.benchchem.com/product/b1231685?utm_src=pdf-body
https://www.benchchem.com/product/b1231685?utm_src=pdf-body
https://www.benchchem.com/product/b1231685?utm_src=pdf-body
https://www.benchchem.com/product/b1231685?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

IUPAC Name

[(2R,3S,4S,5R,6S)-6-

[(2S,3R,4S,5R,6S)-6-[5,7-

dihydroxy-2-(4-

hydroxyphenyl)-4-oxochromen-

3-yl]oxy-4,5-dihydroxy-2-

methyloxan-3-yl]oxy-3,4,5-

trihydroxyoxan-2-yl]methyl

acetate

Molecular Formula C29H32O16

Molecular Weight 636.55 g/mol

CAS Number 61358-52-9

SMILES

C[C@H]1--INVALID-LINK--

OC2=C(OC3=CC(=CC(=C3C2

=O)O)O)C4=CC=C(C=C4)O)O

)O">C@@HO[C@H]5--

INVALID-LINK--

COC(=O)C)O)O">C@@HO

InChI

InChI=1S/C29H32O16/c1-10-

25(44-29-

23(38)21(36)19(34)17(43-

29)9-40-

11(2)30)22(37)24(39)28(41-

10)45-27-20(35)18-15(33)7-

14(32)8-16(18)42-26(27)12-3-

5-13(31)6-4-12/h3-

8,10,17,19,21-25,28-29,31-

34,36-39H,9H2,1-

2H3/t10-,17+,19+,21-,22-,23+,

24+,25-,28-,29-/m0/s1

Predicted XlogP -1.7

Hydrogen Bond Donor Count 8
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Hydrogen Bond Acceptor

Count
16

Rotatable Bond Count 8

Biological Activities and Mechanism of Action
Multiflorin A exhibits two primary, interconnected biological activities: a purgative effect and

the inhibition of intestinal glucose absorption.

Purgative Effect
The laxative properties of Multiflorin A are attributed to its ability to induce a hyperosmotic

environment in the small intestine. This is achieved through the inhibition of glucose absorption,

which leads to an increase in unabsorbed glucose in the intestinal lumen. The retained glucose

osmotically draws water into the intestines, increasing stool water content and promoting

defecation.

Inhibition of Intestinal Glucose Absorption
The primary mechanism for inhibiting glucose absorption involves the downregulation of key

intestinal transport and barrier proteins.[1]

Sodium-Glucose Cotransporter 1 (SGLT1): Multiflorin A decreases the expression of

SGLT1, the primary transporter responsible for the uptake of glucose and galactose from the

intestinal lumen into enterocytes.[1]

Tight Junction Proteins (Occludin and Claudin-1): It also reduces the expression of the tight

junction proteins occludin and claudin-1.[1] These proteins are critical for maintaining the

integrity of the intestinal epithelial barrier. Their downregulation increases intestinal

permeability.

Aquaporin-3 (AQP3): Concurrently, Multiflorin A upregulates the expression of aquaporin-3,

a channel protein that facilitates the transport of water across cell membranes.[1] This

increased water secretion into the intestinal lumen contributes to the purgative effect.
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Another proposed mechanism for the purgative action of Multiflorin A involves an acetyl

transfer reaction mediated by calreticulin.[2] This protein, which is upregulated in the presence

of Multiflorin A, may act as an acetyltransferase, activating a yet-unidentified receptor protein

involved in the purgative response.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1231685?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/1-H-13-C-1-H-1-H-COSY-and-HMBC-NMR-data-of-1_tbl1_350702469
https://pubmed.ncbi.nlm.nih.gov/22863923/
https://pubmed.ncbi.nlm.nih.gov/22863923/
https://www.benchchem.com/product/b1231685#multiflorin-a-chemical-structure-and-properties
https://www.benchchem.com/product/b1231685#multiflorin-a-chemical-structure-and-properties
https://www.benchchem.com/product/b1231685#multiflorin-a-chemical-structure-and-properties
https://www.benchchem.com/product/b1231685#multiflorin-a-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1231685?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

